1-Methyl-3-(1-(prop-2-yn-1-yl)piperidin-4-yl)-1,3-dihydrobenzo[c][1,2,5]thiadiazole 2,2-dioxide

• IUPAC Name: 1-methyl-3-(1-prop-2-ynylpiperidin-4-yl)-2λ6,1,3-benzothiadiazole 2,2-dioxide
• InChI: InChI=1S/C15H19N3O2S/c1-3-10-17-11-8-13(9-12-17)18-15-7-5-4-6-14(15)16(2)21(18,19)20/h1,4-7,13H,8-12H2,2H3
• InChI Key: YULDERLNQOFQTE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(S1(=O)=O)C3CCN(CC3)CC#C
• Molecular Formula: C15H19N3O2S
• Molecular Weight: 305.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc.

Molecular Structure Analysis

The 3D structure of similar compounds may be viewed using Java or Javascript.

Chemical Reactions Analysis

Among the different heterocyclic compounds, imidazole is better known due to its broad range of chemical and biological properties. Imidazole has become an important synthon in the development of new drugs.

Physical And Chemical Properties Analysis

1, 3-diazole is an amphoteric in nature i.e. it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Antimicrobial Agents

• Researchers have explored the antimicrobial potential of derivatives containing this compound. .

Anticancer Activity

• Imidazole-containing compounds, including those related to our target molecule, have been synthesized and evaluated for their anticancer properties. Specifically, (E)-1-(1-allyl-1H-benzo[d]imidazol-2-yl)-3-(4-substituted phenyl) prop-2-en-1-one derivatives were tested against various cancer cell lines. .

Biological Nitrogen Removal

• The compound’s structure suggests it may play a role in biological nitrogen removal processes. Researchers have investigated its impact on ammonia-oxidizing bacteria (AOB) and ammonia-oxidizing archaea (AOA). .

Synthetic Chemistry and Click Chemistry

• The alkyne group in the molecule makes it suitable for click chemistry reactions. Researchers have employed it as a building block in the synthesis of more complex compounds. .

Enzyme Inhibition Studies

• The compound’s unique structure may interact with enzymes. .

Materials Science and Organic Electronics

• Researchers have explored the use of similar heterocyclic compounds in organic electronic devices. The electron-rich and electron-poor moieties in our compound could contribute to its semiconducting properties. .

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc. This present review summarized some pharmacological activities and various kinds of synthetic routes for imidazole and their derived products.